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Compound of Interest

Compound Name:
2-Methylpropionic acid,

morpholide

CAS No.: 18071-39-1

Cat. No.: B2438097

Get Quote

Executive Summary & Chemical Identity
2-Methylpropionic acid, morpholide (also known as 4-Isobutyrylmorpholine) is a specialized

amide utilized primarily as a chemical intermediate, solvent, and reagent in organic synthesis

and drug development[1]. Due to the presence of the morpholine ring and the isobutyryl group,

this compound presents specific handling and disposal challenges, particularly concerning its

combustion profile and potential for releasing toxic nitrogen oxides (NOx)[2].

This document serves as the definitive operational and disposal plan for laboratory and

industrial settings, ensuring strict compliance with EPA Resource Conservation and Recovery

Act (RCRA)[3] and OSHA guidelines[4].
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Property Specification

Chemical Name 2-Methylpropionic acid, morpholide

Synonyms 4-Isobutyrylmorpholine; Isobutyryl morpholine

CAS Registry Number 18071-39-1

Molecular Formula C₈H₁₅NO₂

Molecular Weight 157.21 g/mol

Physical State Liquid (at room temperature)

Primary Hazard Class Irritant, Combustible Liquid

Hazard Profiling & Mechanistic Toxicology
To safely manage the disposal of 4-Isobutyrylmorpholine, one must understand the mechanistic

causality behind its hazard profile:

Combustion Toxicology (NOx Generation): The nitrogen atom embedded within the

morpholine heterocyclic ring dictates its thermal degradation pathway. When subjected to

uncontrolled combustion, the compound undergoes oxidative cleavage, releasing highly toxic

nitrogen oxides (NO, NO₂). This necessitates specialized incineration protocols equipped

with afterburners and alkaline scrubbers[2].

Reactivity and Compatibility: As an amide, it is relatively stable under neutral conditions but

can undergo hydrolysis in the presence of strong acids or bases. Crucially, contact with

strong oxidizers (e.g., Nitric Acid, Peroxides) can initiate violent, exothermic oxidation

reactions[2].

Biological Interaction: Morpholine derivatives are well-absorbed through dermal and

inhalation routes, acting as moderate to severe irritants to the respiratory tract, mucous

membranes, and skin[4].

Waste Segregation & Accumulation Strategy
Proper disposal begins at the point of waste generation. Implementing a self-validating

segregation system prevents incompatible chemical reactions and streamlines downstream
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processing.

Segregation Matrix
Waste Category

Compatibility with 4-
Isobutyrylmorpholine

Action Required

Halogenated Solvents
Compatible (e.g., DCM,

Chloroform)

Co-mingle only if permitted by

site RCRA permit; increases

incineration costs.

Non-Halogenated Solvents
Highly Compatible (e.g.,

Ethanol, THF)

Preferred accumulation matrix

for fuel-blending prior to

incineration.

Strong Oxidizers / Acids INCOMPATIBLE

STRICTLY ISOLATE. Risk of

violent exothermic reaction

and NOx release[2].

Aqueous Waste Compatible

Segregate to minimize volume;

organics must be separated

prior to biological treatment.

Accumulation Protocol:

Collect waste in high-density polyethylene (HDPE) or Teflon-lined steel drums.

Ensure secondary containment is in place, capable of holding 110% of the primary

container's volume.

Ground and bond all containers during transfer to prevent static discharge, as mixtures with

flammable solvents (like THF or Methanol) pose an ignition risk[5].

Step-by-Step Disposal & Destruction Procedures
The EPA mandates "cradle-to-grave" management of hazardous waste[3]. For 2-
Methylpropionic acid, morpholide, high-temperature incineration is the only universally

approved method for complete destruction.
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Method A: Routine High-Temperature Incineration
(Standard Protocol)
Causality: Incineration at temperatures exceeding 1000°C ensures the complete thermal

breakdown of the stable amide bond and the morpholine ring.

Profiling: Sample the waste stream to verify pH (must be near neutral) and confirm the

absence of heavy metals or strong oxidizers.

Manifesting: Label the waste under appropriate EPA RCRA waste codes. While pure 4-

Isobutyrylmorpholine may not have a specific "U" or "P" listed code, it is typically manifested

as D001 (Ignitable) if mixed with flammable solvents, or handled generally as a hazardous

non-RCRA organic liquid[6].

Transfer: Transport via a licensed hazardous waste hauler to a Treatment, Storage, and

Disposal Facility (TSDF)[3].

Destruction: The TSDF will inject the waste into a rotary kiln incinerator.

Scrubbing: The incinerator must be equipped with an afterburner and a wet alkaline scrubber

to capture and neutralize NOx fumes generated from the nitrogen content[2].

Method B: Accidental Spill Response & Neutralization
Causality: Immediate containment prevents environmental contamination and minimizes vapor

inhalation risks.

Evacuate & Ventilate: Clear the immediate area and maximize fume hood/room ventilation.

Eliminate all ignition sources[5].

PPE Donning: Responders must wear chemical splash goggles, nitrile/butyl rubber gloves,

and a NIOSH-approved respirator (organic vapor cartridge)[7].

Containment: Surround the spill with an inert, non-combustible absorbent (e.g., vermiculite,

dry sand, or diatomaceous earth)[8]. Never use combustible materials like sawdust.
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Absorption & Collection: Work the absorbent from the perimeter inward. Use non-sparking

tools to scoop the saturated material into a chemically resistant, sealable container[5].

Decontamination: Wash the spill surface with a mild detergent and water, capturing the

rinsate as hazardous aqueous waste.

Disposal: Label the sealed container as "Hazardous Spill Debris - Contains 4-

Isobutyrylmorpholine" and route to incineration (Method A).

Disposal Workflow Visualization
Below is the logical workflow for the handling, decision-making, and disposal of 2-
Methylpropionic acid, morpholide waste streams.
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Figure 1: Comprehensive waste management and disposal workflow for 2-Methylpropionic
acid, morpholide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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